Cas no 905773-33-3 (N-benzyl-2-{3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-ylsulfanyl}acetamide)

• Product Name: N-benzyl-2-{3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-ylsulfanyl}acetamide
• CAS No: 905773-33-3
• MF: C₂₀H₁₈F₃N₃OS
• MW: 405.436633586884
• CID: 5425742
• Update Time: 2025-05-19

N-benzyl-2-{3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-[[3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]acetamide
• Acetamide, 2-[[3-cyano-5,6,7,8-tetrahydro-4-(trifluoromethyl)-2-quinolinyl]thio]-N-(phenylmethyl)-
• N-benzyl-2-{3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-ylsulfanyl}acetamide

• Inchi： 1S/C20H18F3N3OS/c21-20(22,23)18-14-8-4-5-9-16(14)26-19(15(18)10-24)28-12-17(27)25-11-13-6-2-1-3-7-13/h1-3,6-7H,4-5,8-9,11-12H2,(H,25,27)
• InChI Key： OBABBTMQPVNYOM-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1C(C#N)=C(C(F)(F)F)C2=C(N=1)CCCC2

Additional information on N-benzyl-2-{3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-ylsulfanyl}acetamide

Comprehensive Overview of N-benzyl-2-{3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-ylsulfanyl}acetamide (CAS 905773-33-3)

N-benzyl-2-{3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-ylsulfanyl}acetamide (CAS 905773-33-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a tetrahydroquinoline core with a trifluoromethyl group and a cyano substituent, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold for modulating enzyme activity or receptor interactions.

In recent years, the demand for fluorinated compounds like this one has surged, driven by their enhanced metabolic stability and lipophilicity—key properties for optimizing drug candidates. The trifluoromethyl group in CAS 905773-33-3 is a hotspot in medicinal chemistry, as it often improves binding affinity and pharmacokinetics. Meanwhile, the cyano moiety offers opportunities for further derivatization, aligning with trends in fragment-based drug design (FBDD) and click chemistry.

From a synthetic perspective, the sulfanylacetamide bridge in this compound provides a flexible linkage for conjugation, a feature increasingly exploited in proteolysis-targeting chimeras (PROTACs) and bifunctional molecules. This aligns with current industry focus on targeted protein degradation (TPD) strategies. Additionally, the tetrahydroquinoline skeleton is prevalent in FDA-approved drugs, underscoring its pharmacological relevance.

Environmental and sustainability considerations are also shaping research around CAS 905773-33-3. The incorporation of fluorine atoms raises questions about green chemistry alternatives, prompting investigations into solvent-free synthesis or catalytic methods. Such efforts resonate with broader initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography—topics frequently searched by synthetic chemists. Computational studies leveraging density functional theory (DFT) further elucidate its electronic properties, catering to the growing intersection of AI-driven molecular modeling and experimental chemistry.

In agrochemical applications, the tetrahydroquinoline derivatives show promise as plant growth regulators or pest control agents, though specific data for CAS 905773-33-3 remains proprietary. This aligns with global interest in sustainable agriculture and precision farming technologies.

For researchers sourcing this compound, purity (>98%) and storage conditions (typically -20°C under inert atmosphere) are critical parameters—common queries in chemical procurement forums. Suppliers often highlight its use in high-throughput screening (HTS) libraries or as a building block for combinatorial chemistry.

Looking ahead, the versatility of N-benzyl-2-{3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-ylsulfanyl}acetamide positions it as a valuable tool for interdisciplinary innovation. Whether in small-molecule therapeutics, material science, or catalysis, its structural motifs continue to inspire novel applications at the frontiers of molecular science.